2-(2,4-dichlorophenoxy)-N-(6-methoxybenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-(6-methoxy-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C16H12Cl2N2O3S/c1-22-10-3-4-12-14(7-10)24-16(19-12)20-15(21)8-23-13-5-2-9(17)6-11(13)18/h2-7H,8H2,1H3,(H,19,20,21)
• InChI Key: CZYSJLXDZPQDJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)NC(=O)COC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H12Cl2N2O3S
• Molecular Weight: 383.2 g/mol

Description

Molecular Structure Analysis

The benzothiazole and dichlorophenoxy groups are both aromatic and likely contribute significantly to the compound’s overall stability and reactivity. The acetamide group could potentially participate in hydrogen bonding.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the nature of its constituent groups. For example, it might be expected to have a relatively high melting point due to the presence of the aromatic groups, and it might be soluble in organic solvents due to its overall nonpolarity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it were used as a pharmaceutical, it might interact with biological receptors or enzymes in a specific way. If it were used as a herbicide, it might interfere with a specific metabolic pathway in plants.

Future Directions

Future research could involve studying the compound’s biological activity, determining its exact physical and chemical properties, and optimizing its synthesis. It could also involve exploring potential applications, such as in pharmaceuticals or agriculture.